2-(2-Furanyl)pyrido(3,2-e)(1,2,4)triazolo(1,5-c)pyrimidin-5-amine monomethanesulfonate

• IUPAC Name: 4-(furan-2-yl)-3,5,6,8,10-pentazatricyclo[7.4.0.02,6]trideca-1(9),2,4,7,10,12-hexaen-7-amine;methanesulfonic acid
• InChI: InChI=1S/C12H8N6O.CH4O3S/c13-12-16-9-7(3-1-5-14-9)11-15-10(17-18(11)12)8-4-2-6-19-8;1-5(2,3)4/h1-6H,(H2,13,14,16);1H3,(H,2,3,4)
• InChI Key: NPXHJHZMVJOQPE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)O.C1=CC2=C(N=C1)N=C(N3C2=NC(=N3)C4=CC=CO4)N
• Molecular Formula: C13H12N6O4S
• DSSTOX Substance ID: DTXSID40151520
• Molecular Weight: 348.34 g/mol
• CAS RN: 116799-22-5

Description

The compound you mentioned is a complex organic molecule that contains several heterocyclic rings including furan, pyridine, triazole, and pyrimidine. These types of compounds are often found in pharmaceuticals and other biologically active substances.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as indicated by its name, includes a furanyl group (a five-membered ring with oxygen), a pyridine group (a six-membered ring with nitrogen), a triazole group (a five-membered ring with three nitrogens), and a pyrimidine group (a six-membered ring with two nitrogens). Each of these groups contributes to the overall properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple nitrogen atoms could make it a potential ligand for metal ions. The furanyl group could potentially undergo reactions at the oxygen atom.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Compounds with similar structures have been found to have a wide range of activities, such as anticancer, antimicrobial, anti-tubercular, CB 2 cannabinoid agonists, feticide, and adenosine antagonists.

Future Directions

Future research on this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its physical and chemical properties. It could also involve studying its interactions with various biological targets.